Cas no 82617-24-1 (2-[[(2R)-2,3-dioctadecanoyloxypropoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium)

• Product name: 2-[[(2R)-2,3-dioctadecanoyloxypropoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium
• CAS No: 82617-24-1
• MF: C₃₈H₇₆NO₇P
• MW: 689.986313819885
• CID: 722413

2-[[(2R)-2,3-dioctadecanoyloxypropoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium Chemical and Physical Properties

Names and Identifiers

• 2-[[(2R)-2,3-dioctadecanoyloxypropoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium
• (R)-(7-Lauroyl-4-oxido-10-oxo-3,5,9-trioxa-4-phosphaheptacosyl)trimeth ylammonium 4-oxide

• Inchi： 1S/C38H76NO7P/c1-6-8-10-12-14-16-17-18-19-20-21-23-25-27-29-31-38(41)44-34-36(35-46-47(42,43)45-33-32-39(3,4)5)37(40)30-28-26-24-22-15-13-11-9-7-2/h36H,6-35H2,1-5H3/t36-/m1/s1
• InChI Key： VBRXJRJYATXRBS-PSXMRANNSA-N
• SMILES： [N+](CCOP(=O)([O-])OC[C@H](C(=O)CCCCCCCCCCC)COC(=O)CCCCCCCCCCCCCCCCC)(C)(C)C

Computed Properties

• Exact Mass: 789.624755
• Monoisotopic Mass: 789.624755
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 54
• Rotatable Bond Count: 44
• Complexity: 888
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111